2-(4H-benzo[d][1,3]dioxin-6-yl)acetonitrile

• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 2-(4H-1,3-benzodioxin-6-yl)acetonitrile
• InChI: InChI=1S/C10H9NO2/c11-4-3-8-1-2-10-9(5-8)6-12-7-13-10/h1-2,5H,3,6-7H2
• InChI Key: SZXZUMROSTWBOG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)CC#N)OCO1

Description

2-(4H-benzo[d][1,3]dioxin-6-yl)acetonitrile is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (4-hydroxyphenyl)acetonitrile (17.3 g, 0.13 mol) in toluene (350 mL) were added paraformaldehyde (39.0 g, 0.43 mmol) and toluene-4-sulfonic acid monohydrate (2.5 g, 13 mmol) at room temperature. The reaction mixture was heated at reflux for 1 hour. Toluene was removed by evaporation. Water (150 mL) and ethyl acetate (150 mL) were added. The organic layer was separated and the aqueous layer was extracted with ethyl acetate. The combined organics were washed with brine, dried over Na2SO4 and evaporated under vacuum. The residue was separated by preparative HPLC to give 2-(4H-benzo[d][1,3]dioxin-6-yl)acetonitrile (7.35 g, 32%). 1H NMR (400 MHz, CDCl3) δ 7.07-7.11 (m, 1H), 6.95-6.95 (m, 1H), 6.88 (d, J=11.6 Hz, 1H), 5.24 (s, 2H), 4.89 (s, 2H), 3.67 (s, 2H).